Cas no 2172602-65-0 (1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol)

• Product Name: 1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol
• CAS No: 2172602-65-0
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 6165826
• PubChem ID: 165602660
• Update Time: 2025-05-19

1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-amino-3,3-difluorocyclopentyl)cyclobutan-1-ol
• 2172602-65-0
• EN300-1646616
• 1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol

• Inchi： 1S/C9H15F2NO/c10-9(11)5-4-7(12,6-9)8(13)2-1-3-8/h13H,1-6,12H2
• InChI Key： OBBHIURIUJWKQX-UHFFFAOYSA-N
• SMILES： FC1(CCC(C1)(C1(CCC1)O)N)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol

Exploring 1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol (CAS No. 2172602-65-0): A Versatile Building Block in Modern Drug Discovery

In the rapidly evolving field of pharmaceutical chemistry, 1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol (CAS 2172602-65-0) has emerged as a structurally unique compound with significant potential in drug development. This difluorinated cyclopentyl-cyclobutanol derivative combines a rare amino-cyclopentane core with a hydroxyl-functionalized cyclobutane, creating a molecular architecture that is drawing attention from medicinal chemists worldwide. The strategic incorporation of fluorine atoms at the 3,3-positions enhances both metabolic stability and membrane permeability, addressing two critical challenges in contemporary drug design.

The compound's CAS number 2172602-65-0 has been increasingly appearing in patent literature and research publications, particularly in the context of central nervous system (CNS) drug discovery and proteolysis targeting chimera (PROTAC) development. Recent studies suggest that the 1-amino-3,3-difluorocyclopentyl moiety can serve as an excellent spacer or linker in bifunctional molecules, while the cyclobutan-1-ol group provides a versatile handle for further derivatization. This dual functionality makes it particularly valuable for creating targeted protein degraders, one of the hottest topics in current pharmaceutical research.

From a synthetic chemistry perspective, 1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol presents interesting challenges and opportunities. The difluorocyclopentane ring system requires specialized fluorination techniques, while the cyclobutanol group demands careful handling due to ring strain. However, these structural features also contribute to the compound's growing popularity as a three-dimensional (3D) fragment in fragment-based drug discovery (FBDD), where researchers are actively seeking to move beyond flat aromatic systems.

The pharmaceutical industry's current focus on GPCR modulators and kinase inhibitors has created new demand for structurally diverse scaffolds like 2172602-65-0. Computational studies indicate that the amino-difluorocyclopentyl-cyclobutanol framework can adopt multiple bioactive conformations, potentially enabling interactions with challenging drug targets. This conformational flexibility, combined with the fluorine's electronic effects, makes the compound particularly interesting for addressing drug-resistant targets - a major concern in antimicrobial and anticancer research.

Quality control of CAS 2172602-65-0 requires special attention to stereochemical purity, as the compound contains multiple stereocenters. Advanced analytical techniques including chiral HPLC and 19F NMR are typically employed to ensure the material meets research-grade standards. The growing availability of this building block from specialty chemical suppliers has accelerated its adoption across academic and industrial laboratories working on next-generation therapeutics.

Looking ahead, 1-(1-Amino-3,3-difluorocyclopentyl)cyclobutan-1-ol is poised to play an important role in addressing several emerging trends in medicinal chemistry. These include the development of covalent inhibitors (where the hydroxyl group can serve as a warhead attachment point), macrocyclic drugs (where the constrained structure can help pre-organize binding conformations), and RNA-targeting small molecules (where the fluorine atoms may enhance interactions with nucleic acid targets). As the pharmaceutical industry continues to explore undruggable targets, innovative scaffolds like this will become increasingly valuable.

For researchers considering working with 2172602-65-0, it's worth noting that the compound's physicochemical properties (including calculated logP and polar surface area) suggest good potential for crossing biological barriers while maintaining drug-like characteristics. These properties, combined with its synthetic versatility, explain why this once obscure compound is now gaining traction in cutting-edge drug discovery programs focused on challenging disease targets.